Cas no 84102-43-2 (5-Bromo-2-(4-bromobenzyl)oxybenzaldehyde)

• Product Name: 5-Bromo-2-(4-bromobenzyl)oxybenzaldehyde
• CAS No: 84102-43-2
• MF: C₁₄H₁₀Br₂O₂
• MW: 370.036002635956
• MDL: MFCD02629607
• CID: 1075777
• PubChem ID: 4148282
• Update Time: 2025-04-20

5-Bromo-2-(4-bromobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-[(4-bromobenzyl)oxy]benzaldehyde
• DTXSID50399916
• 5-Bromo-2-((4-bromobenzyl)oxy)benzaldehyde
• 84102-43-2
• 5-bromo-2-[(4-bromophenyl)methoxy]benzaldehyde
• MFCD02629607
• AKOS000287391
• VS-04126
• CS-0319369
• STK199053
• BBL014029
• ALBB-001243
• 5-Bromo-2-(4-bromobenzyl)oxybenzaldehyde

• MDL： MFCD02629607
• Inchi： 1S/C14H10Br2O2/c15-12-3-1-10(2-4-12)9-18-14-6-5-13(16)7-11(14)8-17/h1-8H,9H2
• InChI Key： FEJYDIIUCHKBGH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 369.90271g/mol
• Monoisotopic Mass: 367.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų